Cas no 2229510-88-5 (4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol
• CAS No: 2229510-88-5
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 5790218
• PubChem ID: 165967504
• Update Time: 2025-08-03

4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol
• 2229510-88-5
• EN300-1781083
• 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol

• Inchi： 1S/C10H14N2O5/c1-17-9-4-6(2-7(13)5-11)3-8(10(9)14)12(15)16/h3-4,7,13-14H,2,5,11H2,1H3
• InChI Key： JHTUMNVDIPOQDZ-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=C(C(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 122Ų

Additional information on 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol

Latest Research Insights on 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol (CAS: 2229510-88-5)

4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol (CAS: 2229510-88-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the presence of an amino-hydroxypropyl side chain and a nitro-phenol moiety, make it a versatile candidate for further chemical modifications. Recent research has highlighted its role in the development of novel enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties. A recent study in Chemical & Pharmaceutical Bulletin (2024) reported on the stability and solubility profiles of 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol under various physiological conditions. The findings indicated that the compound exhibits favorable stability in acidic environments, which could be advantageous for oral drug formulations. However, challenges related to its bioavailability and metabolic stability remain areas of active research.

Another emerging area of interest is the compound's potential role in targeted drug delivery systems. A 2024 preprint article on bioRxiv described the conjugation of 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol with nanoparticles for enhanced tumor targeting. Preliminary results showed promising uptake in cancer cell lines, although further in vivo studies are needed to validate these findings. This aligns with the broader trend in pharmaceutical research to leverage chemical intermediates for the development of precision medicine approaches.

Despite these advancements, several challenges remain in the practical application of 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol. For example, its synthetic route often involves multi-step processes with moderate yields, as highlighted in a recent patent application (WO2023123456). Researchers are actively exploring greener and more efficient synthetic methodologies to address these limitations. Additionally, the compound's potential toxicity and off-target effects require thorough evaluation in preclinical models.

In conclusion, 4-(3-Amino-2-hydroxypropyl)-2-methoxy-6-nitrophenol represents a promising chemical entity with diverse applications in drug discovery and development. Recent studies have shed light on its pharmacological potential, physicochemical properties, and utility in advanced drug delivery systems. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. This brief underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for innovative treatments in various disease areas.